N-(2,2-di(furan-2-yl)ethyl)butane-1-sulfonamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]butane-1-sulfonamide
• InChI: InChI=1S/C14H19NO4S/c1-2-3-10-20(16,17)15-11-12(13-6-4-8-18-13)14-7-5-9-19-14/h4-9,12,15H,2-3,10-11H2,1H3
• InChI Key: UIMNXIRJNXFSMG-UHFFFAOYSA-N
• Canonical SMILES: CCCCS(=O)(=O)NCC(C1=CC=CO1)C2=CC=CO2
• Molecular Formula: C14H19NO4S
• Molecular Weight: 297.37 g/mol

Description

N-(2,2-di(furan-2-yl)ethyl)butane-1-sulfonamide, commonly known as DBS, is a sulfonamide-based compound that has gained significant attention in scientific research due to its potential applications in various fields. DBS is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

Nanosized N-Sulfonated Brönsted Acidic Catalysts

A novel nanosized N-sulfonated Brönsted acidic catalyst, specifically designed for promoting the synthesis of polyhydroquinoline derivatives through Hantzsch condensation under solvent-free conditions, has shown significant potential. This catalyst, characterized by various methods such as FT-IR, NMR, and SEM, demonstrates excellent yields in short reaction times and can be reused multiple times without loss of catalytic activity, highlighting its efficiency and environmental friendliness (O. Goli-Jolodar, F. Shirini, & M. Seddighi, 2016).

Furanic-Sulfonated Isophthalic Copolyesters

The modulation of furanic-sulfonated isophthalic copolyesters through the control of diols units has been investigated. This research has shown that varying the diol components used in synthesizing these copolyesters allows for tuning their properties, such as amorphous nature and hydrolytic degradation resistance. Such copolyesters, synthesized via a two-step melt polycondensation process, exhibit a range of thermal and physical properties that could make them suitable for various applications, further demonstrating the versatility of furanic-sulfonated compounds (A. Bougarech et al., 2014).

Antimicrobial Evaluation of N-Sulfonate Derivatives

Another study focuses on the synthesis and antimicrobial evaluation of new N-sulfonate derivatives, showcasing the potential of such compounds in medical applications. By introducing sulfopropyl and sulfobutyl groups into heterocyclic molecules, these compounds exhibit a degree of water solubility and anionic character, with certain derivatives showing significant activity against various bacteria and fungi. This suggests the potential of N-(2,2-di(furan-2-yl)ethyl)butane-1-sulfonamide derivatives for use in antimicrobial treatments (A. Fadda, Rasha E El-Mekawy, & Mohammed Taha AbdelAal, 2016).

Photoinduced Direct Oxidative Annulation

Research into the photoinduced direct oxidative annulation of certain derivatives, including 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, has provided insights into novel methods of synthesizing polyheterocyclic compounds. These compounds, obtained without the need for transition metals and oxidants, underline the potential for green chemistry applications in creating complex molecular structures efficiently (Jin Zhang et al., 2017).